Cas no 1220016-87-4 (2-{2-2-Nitro-4-(trifluoromethyl)phenoxy-ethyl}piperidine hydrochloride)

• Product Name: 2-{2-2-Nitro-4-(trifluoromethyl)phenoxy-ethyl}piperidine hydrochloride
• CAS No: 1220016-87-4
• MF: C₁₄H₁₈ClF₃N₂O₃
• MW: 354.752533435822
• CID: 1070096
• PubChem ID: 53408958
• Update Time: 2025-10-22

2-{2-2-Nitro-4-(trifluoromethyl)phenoxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-[2-Nitro-4-(trifluoromethyl)phenoxy]-ethyl}piperidine hydrochloride
• 2-(2-(2-Nitro-4-(trifluoromethyl)phenoxy)ethyl)piperidinehydrochloride
• 2-(2-(2-Nitro-4-(trifluoromethyl)phenoxy)ethyl)piperidine hydrochloride
• 2-[2-[2-nitro-4-(trifluoromethyl)phenoxy]ethyl]piperidine;hydrochloride
• 1220016-87-4
• AKOS015843754
• 2-{2-2-Nitro-4-(trifluoromethyl)phenoxy-ethyl}piperidine hydrochloride

• MDL： MFCD13560724
• Inchi： 1S/C14H17F3N2O3.ClH/c15-14(16,17)10-4-5-13(12(9-10)19(20)21)22-8-6-11-3-1-2-7-18-11;/h4-5,9,11,18H,1-3,6-8H2;1H
• InChI Key： KPSSKKBCOLFVEX-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=C(C=1)[N+](=O)[O-])OCCC1CCCCN1)(F)F

Computed Properties

• Exact Mass: 354.0958046g/mol
• Monoisotopic Mass: 354.0958046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-{2-2-Nitro-4-(trifluoromethyl)phenoxy-ethyl}piperidine hydrochloride

Comprehensive Overview of 2-{2-[2-Nitro-4-(trifluoromethyl)phenoxy]-ethyl}piperidine hydrochloride (CAS No. 1220016-87-4)

The compound 2-{2-[2-Nitro-4-(trifluoromethyl)phenoxy]-ethyl}piperidine hydrochloride (CAS No. 1220016-87-4) is a chemically synthesized molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core and a nitro-trifluoromethylphenoxy side chain, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about the optimal conditions for its preparation, including reagents, catalysts, and reaction temperatures. The synthesis typically involves multi-step organic reactions, starting with the functionalization of 4-(trifluoromethyl)phenol, followed by nitration and subsequent coupling with 2-(piperidin-2-yl)ethanol. The final step involves hydrochlorination to yield the stable hydrochloride salt. Such detailed synthetic routes are crucial for reproducibility and scalability in industrial applications.

Another area of interest is the compound's mechanism of action and potential biological activity. While specific studies on this molecule are limited, its structural analogs have demonstrated activity in modulating neurotransmitter receptors, particularly those involved in neurological disorders. The nitro and trifluoromethyl groups are known to enhance binding affinity and metabolic stability, making it a candidate for further investigation in drug discovery. Recent trends in AI-driven drug design have also highlighted such compounds for virtual screening and molecular docking studies.

From an agrochemical perspective, the presence of the trifluoromethyl moiety suggests potential herbicidal or pesticidal properties. This aligns with the growing demand for environmentally friendly crop protection agents. Researchers are exploring whether this compound could serve as a lead structure for developing next-generation sustainable agrochemicals, a hot topic in green chemistry forums and academic discussions.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are also frequently queried. These parameters are critical for formulation development and regulatory compliance. For instance, its hydrochloride salt form improves water solubility, a desirable trait for bioavailability in pharmaceutical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure, topics often searched by quality control professionals.

In the context of intellectual property, patents involving this compound or its derivatives are a recurring search theme. Companies and academic institutions actively monitor such filings to identify innovation gaps or collaboration opportunities. The compound's structural novelty may offer patentable claims in specific applications, particularly if paired with unexpected efficacy data.

Lastly, the compound's role in material science is an emerging area of interest. The combination of aromatic nitro groups and fluorinated segments could impart unique electronic properties, making it a candidate for organic semiconductors or advanced materials. This interdisciplinary potential underscores the importance of fundamental research on such structurally complex molecules.

In summary, 2-{2-[2-Nitro-4-(trifluoromethyl)phenoxy]-ethyl}piperidine hydrochloride represents a versatile scaffold with untapped potential across multiple scientific domains. Its study addresses pressing industry needs, from drug development to sustainable agriculture, while aligning with modern research methodologies like computational chemistry and high-throughput screening. Continued exploration of this compound will likely yield valuable insights and applications in the years to come.